Cas no 213600-25-0 (1-(4-bromophenyl)-2-(4-hydroxypiperidin-1-yl)ethan-1-one)

• Product Name: 1-(4-bromophenyl)-2-(4-hydroxypiperidin-1-yl)ethan-1-one
• CAS No: 213600-25-0
• MF: C₁₃H₁₆BrNO₂
• MW: 298.175642967224
• CID: 5058016
• Update Time: 2025-06-25

1-(4-bromophenyl)-2-(4-hydroxypiperidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(4-bromophenyl)-2-(4-hydroxy-1-piperidinyl)-
• 1-(4-bromophenyl)-2-(4-hydroxypiperidin-1-yl)ethan-1-one

• Inchi： 1S/C13H16BrNO2/c14-11-3-1-10(2-4-11)13(17)9-15-7-5-12(16)6-8-15/h1-4,12,16H,5-9H2
• InChI Key： YIKJVYRUAKILMY-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(Br)C=C1)CN1CCC(O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4-bromophenyl)-2-(4-hydroxypiperidin-1-yl)ethan-1-one

Introduction to 1-(4-bromophenyl)-2-(4-hydroxypiperidin-1-yl)ethan-1-one (CAS No. 213600-25-0)

1-(4-bromophenyl)-2-(4-hydroxypiperidin-1-yl)ethan-1-one, also known by its CAS number 213600-25-0, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromophenyl group and a hydroxypiperidine moiety, making it a valuable candidate for various applications in drug discovery and development.

The molecular structure of 1-(4-bromophenyl)-2-(4-hydroxypiperidin-1-yl)ethan-1-one (CAS No. 213600-25-0) consists of a ketone functional group bridging a brominated aromatic ring and a substituted piperidine ring. The presence of the bromine atom on the phenyl ring provides opportunities for further chemical modifications, such as cross-coupling reactions, which can lead to the synthesis of a wide range of derivatives with diverse biological activities. The hydroxyl group on the piperidine ring adds to the compound's polarity and can influence its solubility and bioavailability.

In recent years, there has been increasing interest in the use of 1-(4-bromophenyl)-2-(4-hydroxypiperidin-1-yl)ethan-1-one (CAS No. 213600-25-0) as a lead compound for the development of novel therapeutic agents. One notable area of research involves its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, studies have shown that derivatives of this compound can exhibit potent inhibitory activity against kinases, which are key targets in cancer therapy. The ability to modulate kinase activity through small molecule inhibitors has revolutionized the treatment of many cancers, and 1-(4-bromophenyl)-2-(4-hydroxypiperidin-1-yl)ethan-1-one offers a promising scaffold for further exploration.

Beyond its potential as an enzyme inhibitor, 1-(4-bromophenyl)-2-(4-hydroxypiperidin-1-yl)ethan-1-one (CAS No. 213600-25-0) has also been investigated for its neuroprotective properties. Research has demonstrated that certain derivatives of this compound can effectively protect neurons from oxidative stress and neurodegenerative processes. This makes it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism by which these derivatives exert their neuroprotective effects is thought to involve the modulation of intracellular signaling pathways and the reduction of oxidative stress.

The pharmacokinetic properties of 1-(4-bromophenyl)-2-(4-hydroxypiperidin-1-yl)ethan-1-one (CAS No. 213600-25-0) have also been studied in detail. Its unique structure allows for good oral bioavailability, which is crucial for its use as an oral therapeutic agent. Additionally, the compound exhibits favorable metabolic stability, reducing the risk of rapid degradation in the body and ensuring sustained therapeutic effects. These properties make it an attractive candidate for further preclinical and clinical evaluation.

In terms of safety, preliminary toxicological studies have shown that 1-(4-bromophenyl)-2-(4-hydroxypiperidin-1-yl)ethan-1-one (CAS No. 213600-25-0) has a favorable safety profile at therapeutic doses. However, as with any new chemical entity, comprehensive safety assessments are essential before advancing to clinical trials. Ongoing research is focused on optimizing the safety and efficacy profile of this compound through structure-based drug design and pharmacological studies.

The synthesis of 1-(4-bromophenyl)-2-(4-hydroxypiperidin-1-yl)ethan-1-one (CAS No. 213600-25-0) has been well-documented in the literature, with several efficient routes reported. One common approach involves the reaction of 4-bromoacetophenone with 4-hydroxypiperidine in the presence of a suitable base, followed by purification steps to obtain the desired product. The ease of synthesis and scalability make this compound accessible for large-scale production, which is essential for preclinical and clinical studies.

In conclusion, 1-(4-bromophenyl)-2-(4-hydroxypiperidin-1-yl)ethan-1-one (CAS No. 213600-25-0) represents a promising lead compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its potential as an enzyme inhibitor and neuroprotective agent, make it an attractive candidate for further development into novel therapeutic agents. Ongoing research continues to explore its full potential, paving the way for innovative treatments in various disease areas.